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Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of Recql5-IN-1 using Dimethyl Sulfoxide (DMSO). Recql5-IN-1 is a potent and

orally effective inhibitor of the RECQL5 helicase, a key enzyme involved in maintaining genome

stability.[1][2][3] Proper preparation of stock solutions is critical for ensuring the accuracy and

reproducibility of experimental results. This guide is intended to furnish researchers with the

necessary information to confidently prepare and utilize Recql5-IN-1 in their studies.

Introduction
RECQL5 is one of the five human RecQ helicases, which play crucial roles in various DNA

metabolic processes, including DNA replication, recombination, and repair.[4][5][6]

Dysregulation of RECQL5 has been implicated in cancer development and progression,

making it an attractive target for therapeutic intervention.[5] Recql5-IN-1 is a small molecule

inhibitor that targets both the enzymatic and non-enzymatic domains of RECQL5.[1][2][3] It

inhibits the helicase activity of RECQL5 with high potency and has been shown to selectively

kill breast cancer cells in vitro and in vivo.[1][3] The mechanism of action involves the

stabilization of the RECQL5-RAD51 protein interaction, leading to RAD51 aggregation and the

inhibition of homologous recombination repair (HRR).[1]
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The following sections provide a comprehensive guide to preparing a stock solution of Recql5-
IN-1, including its chemical and physical properties, a detailed experimental protocol, and

recommendations for storage and use.

Quantitative Data Summary
For ease of reference, the key quantitative data for Recql5-IN-1 is summarized in the table

below.

Property Value Reference(s)

Molecular Formula C25H18F6N4O2S [7]

Molecular Weight 552.49 g/mol [2][7]

CAS Number 2718170-45-5 [1][3]

Appearance Solid [2]

Purity ≥98% [2]

Solubility in DMSO
250 mg/mL (with ultrasonic

assistance)
[7]

IC50 (Helicase Activity) 46.3 nM [1][2][3]

IC50 (RECQL5-WT cells) 4.8 µM [2][3]

IC50 (RECQL5-KO2 cells) 19.6 µM [2][3]

Recommended Storage

(Powder)

-20°C for 3 years; 4°C for 2

years
[7]

Recommended Storage (Stock

Solution)

-80°C for 6 months; -20°C for 1

month
[1][3]

Experimental Protocol: Preparing a 10 mM Recql5-
IN-1 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Recql5-IN-1 in DMSO.

Adjust the quantities as needed for your specific experimental requirements.
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Materials:

Recql5-IN-1 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Procedure:

Determine the required mass of Recql5-IN-1:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 552.49 g/mol x 1000 mg/g = 5.52 mg

Weigh the Recql5-IN-1 powder:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the calculated mass of Recql5-IN-1 powder and add it to the tube.

Add DMSO:

Add the desired volume of anhydrous DMSO to the microcentrifuge tube containing the

Recql5-IN-1 powder. For the example above, add 1 mL of DMSO.
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Dissolve the compound:

Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

If the solid does not completely dissolve, place the tube in an ultrasonic water bath for 5-

10 minutes.[3] Gentle warming to 37°C may also aid in dissolution.[3]

Visually inspect the solution to ensure that no solid particles remain. The solution should

be clear.

Aliquot and Store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected microcentrifuge tubes. This will minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][3]

Application Notes
Working Concentrations: The optimal working concentration of Recql5-IN-1 will vary

depending on the cell type and experimental design. Based on the provided IC50 values, a

starting concentration range of 1-10 µM for cell-based assays is recommended.

Solvent Controls: Always include a vehicle control (DMSO alone) in your experiments at the

same final concentration as the Recql5-IN-1 treatment.

Dilution in Aqueous Media: When diluting the DMSO stock solution into aqueous media for

experiments, it is common for the compound to precipitate. To avoid this, add the DMSO

stock directly to the media with vigorous mixing. If precipitation occurs, brief sonication or

warming to 37°C may help to redissolve the compound.[8] It is recommended to keep the

final DMSO concentration in the culture medium below 0.5% to avoid solvent-induced

toxicity.

Signaling Pathway and Experimental Workflow
Diagrams
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The following diagrams illustrate the RECQL5 signaling pathway and the experimental

workflow for preparing the Recql5-IN-1 stock solution.
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Caption: RECQL5 signaling in DNA repair and transcription.
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Caption: Workflow for preparing Recql5-IN-1 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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